4-Bromo-1-methoxy-2-(4-methoxybutyl)benzene

• CAS No.: 173336-70-4
• Molecular Formula: C12H17BrO2
• Molecular Weight: 273.17 g/mol
• IUPAC Name: 4-bromo-1-methoxy-2-(4-methoxybutyl)benzene
• InChI: InChI=1S/C12H17BrO2/c1-14-8-4-3-5-10-9-11(13)6-7-12(10)15-2/h6-7,9H,3-5,8H2,1-2H3
• InChI Key: URPDUGAICVWBSF-UHFFFAOYSA-N
• Canonical SMILES: COCCCCC1=C(C=CC(=C1)Br)OC

Description

4-Bromo-1-methoxy-2-(4-methoxybutyl)benzene is a useful research compound. Its molecular formula is C12H17BrO2 and its molecular weight is 273.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 50 g of 4-methoxy-3-(4-methoxy-2-butenyl)-bromobenzene in 700 ml of tetrahydrofuran is hydrogenated for 2 hours under normal pressure and at room temperature in the presence of 2.5 g of 5% Pt/C. The reaction mixture is filtered. The filtrate is concentrated by evaporation. The evaporation residue obtained from the filtrate is purified by FC (1.6 kg of silica gel, hexane/ethyl acetate=20:1). Distillation under a high vacuum yields the title compound: Rf (hexane/ethyl acetate=10:1)=0.38; HPLC Rt =19.92 minutes; FAB-MS (M+H)+ =273.